Cas no 648440-52-2 (1,2,4-Oxadiazol-5(2H)-one, 3,3'-(1,12-dodecanediyl)bis-)

• Product Name: 1,2,4-Oxadiazol-5(2H)-one, 3,3'-(1,12-dodecanediyl)bis-
• CAS No: 648440-52-2
• MF: C₁₆H₂₆N₄O₄
• MW: 338.402043819427
• CID: 414325
• PubChem ID: 135543606
• Update Time: 2025-04-19

1,2,4-Oxadiazol-5(2H)-one, 3,3'-(1,12-dodecanediyl)bis- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazol-5(2H)-one, 3,3'-(1,12-dodecanediyl)bis-
• 3-[12-(5-oxo-2H-1,2,4-oxadiazol-3-yl)dodecyl]-2H-1,2,4-oxadiazol-5-one
• CHEMBL481029
• 3-[12-(5-oxo-4H-1,2,4-oxadiazol-3-yl)dodecyl]-4H-1,2,4-oxadiazol-5-one
• CID 135543606
• SCHEMBL989530
• 648440-52-2
• DTXSID50435101

• Inchi： 1S/C16H26N4O4/c21-15-17-13(19-23-15)11-9-7-5-3-1-2-4-6-8-10-12-14-18-16(22)24-20-14/h1-12H2,(H,17,19,21)(H,18,20,22)
• InChI Key： KGZWVUWQJZEORM-UHFFFAOYSA-N
• SMILES： O1C(NC(CCCCCCCCCCCCC2=NOC(N2)=O)=N1)=O

Computed Properties

• Exact Mass: 338.19540532g/mol
• Monoisotopic Mass: 338.19540532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 13
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 101Ų